6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-sulfamoylphenyl)hexanamide

• IUPAC Name: 6-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-(4-sulfamoylphenyl)hexanamide
• InChI: InChI=1S/C24H23N3O5S/c25-33(31,32)18-13-11-17(12-14-18)26-21(28)10-2-1-3-15-27-23(29)19-8-4-6-16-7-5-9-20(22(16)19)24(27)30/h4-9,11-14H,1-3,10,15H2,(H,26,28)(H2,25,31,32)
• InChI Key: FQZKKHBFABREMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)CCCCCC(=O)NC4=CC=C(C=C4)S(=O)(=O)N
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol

Description

6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-sulfamoylphenyl)hexanamide, also known as SBI-425, is a small molecule inhibitor that has shown potential in treating various diseases.

Scientific Research Applications

Fluorescence Studies in Oligodeoxyribonucleotides

Novel fluorophores closely related to 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-sulfamoylphenyl)hexanamide have been synthesized and studied for their fluorescence properties. These fluorophores showed good fluorescence signals and higher hybridization affinity than unlabelled oligodeoxyribonucleotides, making them useful in the study of nucleic acids (Singh & Singh, 2007).

Carbonic Anhydrase Inhibition

Compounds structurally similar to 6-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-(4-sulfamoylphenyl)hexanamide have been studied as inhibitors of carbonic anhydrase isoenzymes. These studies are important for understanding the potential therapeutic applications of these compounds (Supuran, Maresca, Gregáň, & Remko, 2013).

Detection of Reducing Agents

A two-photon fluorescent probe structurally related to the compound of interest has been developed for detecting reducing agents like 1, 4-dithiothreitol (DTT) in biological fields. This demonstrates the compound's potential in creating sensitive detection methods for important biomolecules (Sun, Xia, Huang, Gu, & Wang, 2018).

Synthesis and Biophysical Studies

Similar compounds have been synthesized and attached to oligodeoxyribonucleotides, displaying appreciable fluorescence and aiding in biophysical studies of nucleic acids. These studies show the compound's potential in enhancing the understanding of nucleic acid structures and functions (Singh, Kumar, Gupta, & Singh, 2007).

Antimicrobial and Antifungal Properties

Novel derivatives bearing structural similarities have been synthesized and tested for their antimicrobial and antifungal properties. This indicates the potential use of such compounds in developing new antimicrobial agents (El-Gaby, Hussein, Abu-Shanab, & Abdelraheim, 2003).

Antitumor Activities

Organotin carboxylates related to the compound of interest have been synthesized and shown to possess antitumor activities. This highlights the potential of these compounds in cancer research and treatment (Xiao, Li, Lai, He, Jiang, Shi, & Li, 2019).